Cas no 1188487-83-3 (Nifuroxazide-d4)

• Product Name: Nifuroxazide-d4
• CAS No: 1188487-83-3
• MF: C₁₂H₉N₃O₅
• MW: 279.241609334946
• CID: 1063653
• PubChem ID: 45359048
• Update Time: 2025-04-20

Nifuroxazide-d4 Chemical and Physical Properties

Names and Identifiers

• Nifuroxazide-d4
• 2,3,5,6-tetradeuterio-4-hydroxy-N-[(E)-(5-nitrofuran-2-yl)methylideneamino]benzamide
• Adral-d4
• Bacifurane-d4
• Diarlidan-d4
• Dicoferin-d4
• Enterofuril-d4
• Pentofuryl-d4
• RC 30-109-d4
• CS-0203426
• 1188487-83-3
• HY-B1436S

• Inchi： 1S/C12H9N3O5/c16-9-3-1-8(2-4-9)12(17)14-13-7-10-5-6-11(20-10)15(18)19/h1-7,16H,(H,14,17)/b13-7+/i1D,2D,3D,4D
• InChI Key： YCWSUKQGVSGXJO-WNGOOFDKSA-N
• SMILES： O1C(=CC=C1/C=N/NC(C1C([2H])=C([2H])C(=C([2H])C=1[2H])O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.07900
• Monoisotopic Mass: 279.07932738g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 120.65000
• LogP: 2.57140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives